7-[(2,5-dimethylphenyl)methoxy]-2H-chromen-2-one

• IUPAC Name: 7-[(2,5-dimethylphenyl)methoxy]chromen-2-one
• InChI: InChI=1S/C18H16O3/c1-12-3-4-13(2)15(9-12)11-20-16-7-5-14-6-8-18(19)21-17(14)10-16/h3-10H,11H2,1-2H3
• InChI Key: VBHKLKYEHPKXCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)COC2=CC3=C(C=C2)C=CC(=O)O3
• Molecular Formula: C18H16O3
• Molecular Weight: 280.3 g/mol

Description

7-[(2,5-dimethylphenyl)methoxy]-2H-chromen-2-one is a synthetic compound known for its unique chemical structure and potential applications in various fields of research and industry. This compound is a derivative of chromen-2-one, which is a core structure in many biologically active molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[(2,5-dimethylphenyl)methoxy]-2H-chromen-2-one typically involves the reaction of 2H-chromen-2-one with 2,5-dimethylphenylmethanol in the presence of a suitable catalyst. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The reaction is carried out under reflux conditions to ensure complete conversion of the starting materials to the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as column chromatography and recrystallization are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

7-[(2,5-dimethylphenyl)methoxy]-2H-chromen-2-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the compound into its dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield quinones, while reduction can produce dihydro derivatives.

Scientific Research Applications

7-[(2,5-dimethylphenyl)methoxy]-2H-chromen-2-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as anti-inflammatory and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-[(2,5-dimethylphenyl)methoxy]-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. The compound can modulate the activity of enzymes and receptors, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

7-[(2,5-dimethylphenyl)methoxy]-3-(2-methoxyphenoxy)chromen-4-one: A similar compound with additional methoxy and phenoxy groups.

2H-chromen-2-one derivatives: Various derivatives with different substituents on the chromen-2-one core.

Uniqueness

7-[(2,5-dimethylphenyl)methoxy]-2H-chromen-2-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.